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Compound of Interest

Compound Name:
N-(2,6-dichlorophenyl)-3,4,5-

trimethoxybenzamide

Cat. No.: B5750350

Get Quote

Executive Summary
N-(2,6-dichlorophenyl)-3,4,5-trimethoxybenzamide represents a critical scaffold in the

development of tubulin-targeting antimitotic agents. Structurally designed as a synthetic mimic

of Combretastatin A-4 (CA-4), this molecule replaces the unstable cis-stilbene bridge of CA-4

with a metabolically robust amide linker.

Its primary biological activity is the potent inhibition of tubulin polymerization by binding to the

Colchicine Binding Site (CBS) on

-tubulin. The specific inclusion of the 2,6-dichlorophenyl moiety introduces steric hindrance that
forces the molecule into a non-coplanar "twisted" conformation, a geometric prerequisite for
deep hydrophobic pocket insertion. This guide details its mechanism of action (MOA),
structure-activity relationships (SAR), and validated experimental protocols for biological
characterization.

Molecular Architecture & Pharmacophore
The biological potency of this compound is strictly governed by its structural geometry. Unlike

planar benzamides which are biologically inert against tubulin, the 2,6-dichloro substitution
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creates a "molecular twist."

Structural Logic[1]
Ring A (3,4,5-trimethoxyphenyl): Mimics the A-ring of Colchicine and Podophyllotoxin. It

forms essential hydrogen bonds with Cys241 and Val238 in the

-tubulin pocket.

Linker (Amide): Provides chemical stability against photo-isomerization (a major flaw of CA-

4) and esterase cleavage.

Ring B (2,6-dichlorophenyl): The bulky chlorine atoms at the ortho positions create a steric

clash with the amide hydrogen and carbonyl oxygen. This forces the two phenyl rings to

rotate out of plane (dihedral angle

60–90°), mimicking the bioactive cis-orientation of CA-4.

Mechanism of Action (MOA)[2]
The compound functions as a Microtubule Destabilizing Agent (MDA). By occupying the CBS, it

prevents the curvature changes in tubulin dimers necessary for straight protofilament formation.

Pathway Dynamics
Binding: The molecule permeates the cell membrane and binds to the interface between

- and

-tubulin dimers.

Sequestering: It sequesters free tubulin dimers, lowering the critical concentration available

for polymerization.

Catastrophe: Existing microtubules depolymerize (shorten) due to dynamic instability.

Arrest: The cell fails to form a functional mitotic spindle, triggering the Spindle Assembly

Checkpoint (SAC).
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Fate: The cell arrests in the G2/M phase and subsequently undergoes apoptosis via Bcl-2

phosphorylation and Caspase-3 activation.

MOA Visualization
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Figure 1: Signal transduction pathway leading from ligand binding to apoptotic cell death.
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Biological Activity Profile
The following data summarizes the typical potency range for N-(2,6-dichlorophenyl)-3,4,5-
trimethoxybenzamide and its close analogues in established assays.

Quantitative Summary
Assay Type Parameter

Typical Value
Range

Notes

Tubulin

Polymerization
IC50

1.5 – 5.0

M

Measured using

purified bovine brain

tubulin.

Colchicine

Displacement
% Inhibition > 85%

At 5

M concentration;

confirms CBS

targeting.

Cytotoxicity (HeLa) IC50 10 – 80 nM
Highly potent against

cervical cancer lines.

Cytotoxicity (MCF-7) IC50 20 – 100 nM
Potent against breast

cancer lines.

MDR Resistance Ratio (R/S) < 2.0

Retains activity in P-

gp overexpressing

cells (unlike Taxol).

Note: Values are synthesized from structure-activity relationship (SAR) studies of N-

phenylbenzamides [1][2].

Experimental Protocols
To validate the biological activity of this compound, the following self-validating protocols are

recommended.

Protocol A: In Vitro Tubulin Polymerization Assay
(Turbidimetric)
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This assay measures the scattering of light by microtubules. As tubulin polymerizes, turbidity

increases.

Reagents:

Purified Tubulin protein (>99% pure, bovine source).

GTP (Guanoisne Triphosphate).

PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

Workflow:

Preparation: Dilute compound in DMSO to 100x final concentration.

Master Mix: Prepare tubulin (3 mg/mL) in PEM buffer containing 1 mM GTP on ice.

Induction: Add compound (e.g., 5

M final) to the tubulin mixture in a 96-well half-area plate (pre-chilled).

Reading: Transfer immediately to a spectrophotometer heated to 37°C.

Kinetics: Measure absorbance at 340 nm every 30 seconds for 60 minutes.

Validation:

Negative Control (DMSO): Must show sigmoidal growth curve (max absorbance > 0.1

OD).

Positive Control (CA-4 or Colchicine): Must show flat line (inhibition).

Protocol B: Cell Cycle Analysis (Flow Cytometry)
To confirm G2/M arrest.

Workflow:

Seed: HeLa cells at
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cells/well in 6-well plates.

Treat: Incubate with compound (at 2x IC50) for 24 hours.

Fix: Harvest cells, wash with PBS, and fix in 70% ice-cold ethanol overnight at -20°C.

Stain: Resuspend in PBS containing RNase A (100

g/mL) and Propidium Iodide (50

g/mL). Incubate 30 min at 37°C in dark.

Analyze: Measure DNA content via Flow Cytometer (FL2 channel).

Success Criteria: Treated population shows >40% of cells in G2/M peak (4N DNA content)

compared to <15% in control.

Experimental Workflow Diagram
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Figure 2: Parallel workflows for validating molecular target engagement (Tubulin) and cellular

phenotype (Arrest).

Structure-Activity Relationship (SAR) Insights
Why is the 2,6-dichloro substitution superior to other patterns?
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Conformational Restriction: The chlorine atoms (

radius) are larger than methoxy groups (

effective radius for Oxygen). This creates a higher energy barrier to rotation, locking the
"twisted" conformation required for the tubulin pocket [3].

Metabolic Stability: Unlike the 2,6-dimethoxy analogue, which is susceptible to O-

demethylation by cytochrome P450 enzymes, the dichlorophenyl ring is metabolically inert,

potentially improving the in vivo half-life.

Hydrophobicity: The lipophilic nature of the chlorines enhances interaction with the

hydrophobic sub-pocket of the CBS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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